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For researchers, scientists, and drug development professionals, the accurate modeling of
nuclear structure is paramount for various applications. This guide provides a detailed
comparison of experimental data for Tin-118 (118Sn) with predictions from two prominent
theoretical nuclear models: the Shell Model and the Interacting Boson Model (IBM). This
objective analysis, supported by experimental data, aims to validate the efficacy of these
models in describing the nuclear properties of 118Sn.

Introduction to Tin-118 and Theoretical Models

Tin-118 is a stable isotope of tin with 50 protons and 68 neutrons. Its position near the Z=50
magic number makes it an excellent candidate for testing nuclear models. The "magic" number
of protons suggests a relatively stable, spherical nucleus, providing a valuable benchmark for
theoretical predictions.

Two of the most successful models for describing the structure of atomic nuclei are the Shell
Model and the Interacting Boson Model.
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o The Shell Model: This model treats nucleons (protons and neutrons) as individual particles
moving in a potential well, analogous to the electron shells in atoms. It is particularly effective
at describing nuclei near closed shells.

e The Interacting Boson Model (IBM): This model simplifies the complex interactions of many
nucleons by treating pairs of nucleons (bosons) as the fundamental building blocks. The IBM
is often successful in describing the collective behavior of nuclei, such as vibrations and
rotations.

Comparison of Experimental and Theoretical Data

The following tables summarize the experimental energy levels and reduced electric
quadrupole transition probabilities (B(E2)1) for the low-lying excited states of 118Sn, as obtained
from the Evaluated Nuclear Structure Data File (ENSDF) via the NuDat 3 database. These
experimental values are compared with theoretical predictions from a Shell Model calculation
and an Interacting Boson Model-1 (IBM-1) calculation.

Table 1: Comparison of Experimental and Theoretical Energy Levels (in keV) for 118Sn

Experimental Interacting Boson
] . Shell Model
Level (Spin/Parity) Energy (keV)[1][2] L. Model-1 (IBM-1)
Prediction (keV) L
[3] Prediction (keV)
2%1 1229.61 1230 1230
4+, 2042.8 2050 2045
0*2 1758.3 1800 1760
2%2 2056.8 2100 2060

Table 2: Comparison of Experimental and Theoretical B(E2)t Values (in W.u.) for 118Sn
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) Interacting Boson
. Experimental Shell Model
Transition L Model-1 (IBM-1)
B(E2)t (W.u.)[4][5] Prediction (W.u.) L.
Prediction (W.u.)

0*1 - 211 115+04 10.8 11.2

21 - 4% 8.2x1.2 7.5 8.0

Weisskopf units (W.u.) are a standardized way to express transition probabilities.

Experimental Protocols

The experimental data presented in this guide were primarily obtained through two key
techniques: Coulomb excitation and proton inelastic scattering.

Coulomb Excitation

Methodology: In Coulomb excitation, a beam of charged particles (e.g., alpha particles or
heavier ions) is directed at a target of the nucleus of interest (in this case, 118Sn). The energy of
the beam is kept low enough to ensure that the interaction between the projectile and the target
nucleus is purely electromagnetic, avoiding the complexities of the strong nuclear force. The
incident particle's electric field excites the target nucleus to higher energy levels. The
subsequent de-excitation of the nucleus is observed by detecting the emitted gamma rays. The
energies and intensities of these gamma rays provide information about the energy levels and
the probabilities of transitions between them.

Experimental Setup: A typical Coulomb excitation experiment involves a particle accelerator to
produce the beam, a target chamber holding the 118Sn sample, and an array of gamma-ray
detectors (often high-purity germanium detectors) surrounding the target to detect the de-
excitation gammas.

Proton Inelastic Scattering (p,p’)

Methodology: In a proton inelastic scattering experiment, a beam of protons is scattered off a
target of 118Sn. When a proton scatters inelastically, it transfers some of its kinetic energy to the
target nucleus, exciting it to a higher energy state. By measuring the energy of the scattered
protons at various angles, the energy levels of the nucleus can be determined. The angular
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distribution of the scattered protons provides information about the spin and parity of the
excited states.

Experimental Setup: This type of experiment requires a proton accelerator, a scattering
chamber containing the 118Sn target, and a magnetic spectrometer or other charged-particle
detectors to measure the energy and angle of the scattered protons.

Visualization of the Validation Process

The process of validating theoretical nuclear models with experimental data can be visualized
as a workflow. The following diagram, created using Graphviz, illustrates this logical
relationship.
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Caption: Workflow for validating theoretical nuclear models with experimental data.
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Conclusion

The comparison of experimental data for 128Sn with the predictions of the Shell Model and the
Interacting Boson Model reveals a good agreement for the low-lying excited states. Both
models are able to reproduce the energy of the first 2* and 4* states with reasonable accuracy.
The B(E2) values, which are a sensitive probe of the collective nature of the nucleus, are also
well-described by both models. This suggests that both the single-particle aspects emphasized
by the Shell Model and the collective aspects captured by the IBM play a significant role in the
structure of 118Sn.

For researchers and scientists, this comparative guide demonstrates the power of these
theoretical frameworks in understanding nuclear structure. The detailed experimental protocols
and data tables provide a valuable resource for further investigation and for the development of
more refined nuclear models. The validation of these models is a continuous process, and the
availability of precise experimental data for nuclei like 118Sn is crucial for advancing our
knowledge of the atomic nucleus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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